molecular formula C30H48O4 B1157362 Triptotriterpenic acid A CAS No. 84108-17-8

Triptotriterpenic acid A

Cat. No. B1157362
CAS RN: 84108-17-8
M. Wt: 472.7 g/mol
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Triptotriterpenic acid A (TTA A) is a triterpenoid acid that is found in many plants and fungi. It has been studied for its potential applications in medicine, biotechnology, and other areas.

Scientific Research Applications

  • Triptotriterpenic Acid C : Isolated from the root of Tripterygium wilfordii, this compound's structure was identified using various spectral data and confirmed by X-ray crystallography. It is an ursolic-type acid (C. P. Zhang et al., 1989).

  • Antitumor Properties : Compounds isolated from Tripterygium wilfordii, including various triterpenoids, have been shown to inhibit P-388 rat leukemia and lung adenocarcinoma cell lines, demonstrating their potential in cancer research (Yang Guang-zhong, 2006).

  • Triptotriterpenic Acid B : Another triterpenoid from Tripterygium Wilfordii, identified as having anti-inflammatory actions, indicates the potential therapeutic applications of these compounds in treating inflammation (C. P. Zhang, 1989).

  • Triptolide's Pharmacological Activity : Triptolide, a related diterpenoid, exhibits significant activity against various solid tumors. This research provides insights into triptolide's pharmacological activities, biosynthetic pathways, and chemical synthesis, which are crucial for developing new therapeutic agents (Jie Gao et al., 2021).

  • Hepatotoxicity Attenuation : Study on Triptolide, another compound from Tripterygium wilfordii, shows its potential immunosuppressive and anti-tumor activities. However, its clinical applications are restricted due to severe toxicities. The study explores mechanisms to attenuate its hepatotoxicity, which is crucial for its safe use in therapies (Jing Yang et al., 2017).

  • Triptolide in Cancer Treatment : Research into nanoformulated Triptolide for treating breast cancer highlights the potential for increasing drug efficacy while reducing systemic toxicity, demonstrating the adaptability of these compounds in clinical applications (Wei Zheng et al., 2019).

  • Immunosuppressive Diterpenoids : A study on diterpenoids from Tripterygium wilfordii, including triptobenzene derivatives, found significant inhibitory effects on cytokine production. These findings contribute to understanding the immunosuppressive properties of these compounds (H. Duan et al., 1999).

  • Triptolide's Target Identification : Identifying XPB, a subunit of TFIIH, as the target of triptolide, reveals insights into the molecular mechanisms behind its anti-inflammatory, immunosuppressive, contraceptive, and antitumor activities. This finding is significant for developing new anticancer agents (D. V. Titov et al., 2011).

Mechanism of Action

While the exact mechanism of action for Triptotriterpenic acid A is not fully understood, it has been found to present direct hepatotoxicity . It’s also suggested that it might have effects on human cytokines and mouse proteins .

Safety and Hazards

Triptotriterpenic acid A has been found to present direct hepatotoxicity . It’s important to handle it with care, avoiding contact with eyes, skin, and clothing, and avoiding ingestion and inhalation . It’s also recommended to wash thoroughly after handling and remove contaminated clothing .

Future Directions

Triptotriterpenic acid A is a component of Tripterygium wilfordii, which has shown significant anti-rheumatoid arthritis effects but is also associated with hepatotoxicity . Future research could focus on further elucidating the hepatotoxic mechanism of Tripterygium wilfordii and its components, including this compound .

properties

IUPAC Name

(2S,4S,4aR,6aR,6aS,6bR,8aR,10S,12aR,14bS)-4,10-dihydroxy-2,4a,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-2-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C30H48O4/c1-25(2)20-10-13-30(7)21(28(20,5)12-11-22(25)31)9-8-18-19-16-26(3,24(33)34)17-23(32)27(19,4)14-15-29(18,30)6/h8,19-23,31-32H,9-17H2,1-7H3,(H,33,34)/t19-,20-,21+,22-,23-,26-,27+,28-,29+,30+/m0/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JTBGJQZJEYVBJZ-YLXTXNMFSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1(C2CCC3(C(C2(CCC1O)C)CC=C4C3(CCC5(C4CC(CC5O)(C)C(=O)O)C)C)C)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C[C@]12CC[C@@H](C([C@@H]1CC[C@@]3([C@@H]2CC=C4[C@]3(CC[C@@]5([C@H]4C[C@](C[C@@H]5O)(C)C(=O)O)C)C)C)(C)C)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C30H48O4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID301316671
Record name Maytenfolic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID301316671
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

472.7 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

84108-17-8
Record name Maytenfolic acid
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=84108-17-8
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Maytenfolic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID301316671
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Triptotriterpenic acid A
Reactant of Route 2
Triptotriterpenic acid A
Reactant of Route 3
Triptotriterpenic acid A
Reactant of Route 4
Triptotriterpenic acid A
Reactant of Route 5
Triptotriterpenic acid A
Reactant of Route 6
Triptotriterpenic acid A

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.